Cas no 25696-57-5 (6-Bromo-2-naphthyl-a-D-glucopyranoside)
6-Bromo-2-naphthyl-a-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- a-D-Glucopyranoside,6-bromo-2-naphthalenyl (9CI)
- 6-BROMO-2-NAPHTHYL-ALPHA-D-GLUCOPYRANOSIDE
- 6-Bromo-2-naphthyl alpha-D-glucopyranoside
- 6-Bromo-2-naphthyl-alpha-glucoside
- 6-bromonaphthalen-2-yl (3xi)-alpha-D-ribo-hexopyranoside
- 6-bromonaphthalen-2-yl alpha-D-glucopyranoside
- Glucopyranoside,6-bromo-2-naphthyl, a-D- (8CI)
- 6-Bromo-2-naphthyl-a-D-glucopyranoside
- alpha-D-6-Bromo-2-naphthylglucopyranoside
-
- Inchi: 1S/C16H17BrO6/c17-10-3-1-9-6-11(4-2-8(9)5-10)22-16-15(21)14(20)13(19)12(7-18)23-16/h1-6,12-16,18-21H,7H2/t12-,13-,14+,15-,16+/m1/s1
- InChI Key: NLRXQZJJCPRATR-LJIZCISZSA-N
- SMILES: BrC1C=CC2=C(C=1)C=CC(=C2)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 384.02100
Experimental Properties
- Density: 1.698
- Boiling Point: 609 ºC
- Flash Point: 322 ºC
- PSA: 99.38000
- LogP: 0.78100
6-Bromo-2-naphthyl-a-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B701515-25mg |
6-Bromo-2-naphthyl-a-D-glucopyranoside |
25696-57-5 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B701515-50mg |
6-Bromo-2-naphthyl-a-D-glucopyranoside |
25696-57-5 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B701515-200mg |
6-Bromo-2-naphthyl-a-D-glucopyranoside |
25696-57-5 | 200mg |
$ 185.00 | 2022-06-06 | ||
| Chemenu | CM237853-1g |
(2R,3R,4S,5S,6R)-2-((6-Bromonaphthalen-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
25696-57-5 | 97% | 1g |
$178 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606773-250mg |
(2R,3R,4S,5S,6R)-2-((6-bromonaphthalen-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
25696-57-5 | 98% | 250mg |
¥1071 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606773-500mg |
(2R,3R,4S,5S,6R)-2-((6-bromonaphthalen-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
25696-57-5 | 98% | 500mg |
¥1597 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606773-1g |
(2R,3R,4S,5S,6R)-2-((6-bromonaphthalen-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
25696-57-5 | 98% | 1g |
¥2229 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606773-2g |
(2R,3R,4S,5S,6R)-2-((6-bromonaphthalen-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
25696-57-5 | 98% | 2g |
¥4788 | 2023-04-14 |
6-Bromo-2-naphthyl-a-D-glucopyranoside Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 6-Bromo-2-naphthyl-a-D-glucopyranoside
6-Bromo-2-naphthyl-a-D-glucopyranoside: A Comprehensive Overview
The compound with CAS No. 25696-57-5, commonly referred to as 6-Bromo-2-naphthyl-a-D-glucopyranoside, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and natural product research. This compound is a derivative of a-D-glucopyranoside, a sugar derivative, and 6-bromo-2-naphthyl, a substituted naphthalene moiety. The combination of these two structural elements gives rise to a molecule with unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of naphthyl derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the bromo group at the 6-position of the naphthalene ring introduces electronic and steric effects that can significantly influence the compound's reactivity and bioavailability. Researchers have explored the synthesis of 6-Bromo-2-naphthyl-a-D-glucopyranoside using various methodologies, including enzymatic glycosylation and chemical glycosylation, to optimize its production for potential therapeutic applications.
The structural elucidation of 6-Bromo-2-naphthyl-a-D-glucopyranoside has been achieved through advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These studies have provided insights into the stereochemistry of the molecule, particularly the configuration of the glycosidic bond. The a-D-glucopyranoside moiety is known for its ability to form stable glycosidic bonds, which are crucial for maintaining the integrity of the molecule in biological systems.
In terms of biological activity, 6-Bromo-2-naphthyl-a-D-glucopyranoside has shown promising results in preliminary assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer cell proliferation. The naphthalene ring system is known to exhibit aromaticity, which contributes to its ability to interact with biological targets such as proteins and nucleic acids. The bromine substituent further enhances the molecule's electronic properties, making it a valuable candidate for drug design.
One of the most exciting aspects of 6-Bromo-2-naphthyl-a-D-glucopyranoside is its potential in glycomics research. Glycomics, the study of carbohydrate structures and their roles in biological systems, has become increasingly important in understanding diseases such as cancer and infectious diseases. The compound's structure makes it an ideal tool for studying glycan-protein interactions, which are critical for many cellular processes.
Moreover, recent advancements in computational chemistry have enabled researchers to model the behavior of 6-Bromo-2-naphthyl-a-D-glucopyranoside at atomic levels. Molecular docking studies have provided insights into how this compound interacts with various biological targets, paving the way for rational drug design. These studies have also highlighted the importance of stereochemistry in determining the compound's bioactivity.
In conclusion, 6-Bromo-2-naphthyl-a-D-glucopyranoside (CAS No. 25696-57-5) is a multifaceted compound with significant potential in both basic research and applied sciences. Its unique structure, derived from a combination of a naphthalene derivative and a sugar moiety, makes it a valuable tool for exploring complex biological systems. As research continues to uncover its properties and applications, this compound is poised to play a pivotal role in advancing our understanding of molecular interactions and therapeutic development.
25696-57-5 (6-Bromo-2-naphthyl-a-D-glucopyranoside) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)